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Compound of Interest

Compound Name: Tartrazine

Cat. No.: B075150 Get Quote

Technical Support Center: Tartrazine Solutions
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

concentrated solutions of Tartrazine (also known as FD&C Yellow No. 5 or E102).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Tartrazine in common laboratory solvents?

A1: Tartrazine, as a trisodium salt, is highly soluble in water. Its solubility is also significant in

glycols. The free acid form of Tartrazine, however, is very insoluble in water. Solubility in

ethanol is limited.[1]

Data Table: Solubility of Tartrazine in Various Solvents

Solvent Temperature Solubility

Water 25 °C (77 °F) 20 g / 100 mL[1][2]

Water 30 °C (86 °F) 26 g / 100 mL[3][4]

Glycerol 25 °C (77 °F) 18 g / 100 mL[1]

Propylene Glycol 25 °C (77 °F) 7 g / 100 mL[1]
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| Ethanol | Not Specified | 0.8 mg / mL[1] |

Q2: What are the optimal pH and temperature conditions for maintaining Tartrazine stability in

solution?

A2: Tartrazine solutions are most stable within a pH range of 3 to 8, showing no significant

changes under these conditions.[2][3] Drastic changes in pH, particularly shifting to highly

acidic conditions (below pH 3), can cause precipitation as the highly insoluble free acid form is

generated.[5] The dye is thermally stable up to 200°C in air.[6] For prepared stock solutions,

storage at -20°C for up to one month or -80°C for up to six months is recommended to prevent

degradation from repeated freeze-thaw cycles.[7]

Q3: Why is my concentrated Tartrazine solution appearing cloudy or forming a precipitate?

A3: Cloudiness or precipitation in a Tartrazine solution can be attributed to several factors:

Low pH: The most common cause is a drop in pH below 3.0. In acidic conditions, the soluble

trisodium salt of Tartrazine converts to its insoluble free acid form.

Low Temperature: As with most solutes, the solubility of Tartrazine is temperature-

dependent. If a solution prepared at a higher temperature is cooled, it may become

supersaturated, leading to precipitation.

High Electrolyte Concentration: The presence of high concentrations of salts (electrolytes)

can reduce the solubility of azo dyes like Tartrazine, leading to a "salting-out" effect and

precipitation.

Interaction with Cationic Species: Electrostatic interactions between the anionic Tartrazine
dye and cationic molecules in the solution can lead to the formation of insoluble complexes

and aggregation.

Q4: Is Tartrazine sensitive to light or oxidizing agents?

A4: Tartrazine has good stability to light but only fair stability to oxidation.[2][3] It is

incompatible with strong oxidizing agents.[3][4] Therefore, it is recommended to store stock

solutions protected from light and to avoid mixing with strong oxidizers.[7]
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Troubleshooting Guide
This guide addresses common issues encountered when working with concentrated Tartrazine
solutions.

Problem: Precipitate forms after preparing a concentrated aqueous solution.

This workflow provides a logical sequence for troubleshooting precipitation issues.
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Observation:
Precipitate in Tartrazine Solution

1. Measure Solution pH

pH < 3.0

Low pH

pH 3.0 - 8.0

Normal pH

Action:
Adjust pH to > 3.0 with dilute NaOH.
Observe if precipitate redissolves.

2. Check Storage/Current
Temperature

Was solution exposed
to cold?

Action:
Gently warm solution (e.g., 30-40°C).

Use sonication to aid dissolution.

Yes

3. Review Solution
Components

No

Are high concentrations of salts
or cationic molecules present?

Action:
Consider reformulating with lower
electrolyte concentration or using

a stabilizing co-solvent (e.g., propylene glycol).

Yes

Consult further literature for
specific interactions.

No
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1. Weigh Tartrazine

2. Add ~80% of final
volume of water

3. Dissolve with Stirring

Precipitate or cloudiness?

4. Gently warm and/or
sonicate to clarify

Yes

5. Cool to RT & bring to
final volume (QS)

No

6. Sterilize with 0.22 µm filter

7. Aliquot and Store

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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